2-(4-((1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole

• IUPAC Name: 2-[4-(1H-imidazol-5-ylsulfonyl)piperazin-1-yl]-4-thiophen-3-yl-1,3-thiazole
• InChI: InChI=1S/C14H15N5O2S3/c20-24(21,13-7-15-10-16-13)19-4-2-18(3-5-19)14-17-12(9-23-14)11-1-6-22-8-11/h1,6-10H,2-5H2,(H,15,16)
• InChI Key: CYOXORGPPQFSTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=CS2)C3=CSC=C3)S(=O)(=O)C4=CN=CN4
• Molecular Formula: C14H15N5O2S3
• Molecular Weight: 381.5 g/mol

Description

2-(4-((1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole, also known as TAK-659, is a small molecule inhibitor that has been extensively studied in scientific research. It belongs to the class of drugs known as kinase inhibitors, which are used to target specific enzymes involved in various cellular processes.

Scientific Research Applications

Anticancer Activity

The anticancer activity of compounds with a structure similar to 2-(4-((1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole has been investigated. These studies include the evaluation of di- and trifunctional substituted 1,3-thiazoles within the NCI-60 Human Tumor Cell Lines Screen. Compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle exhibited significant effectiveness against a variety of cancer cell lines, highlighting the therapeutic potential of such chemical structures in oncology (Turov, 2020).

Carbonic Anhydrase II Inhibition

A series of imidazo[2,1-b]thiazole-sulfonyl piperazine conjugates were synthesized and evaluated for their inhibition potency against carbonic anhydrase II, an enzyme important for physiological functions and implicated in various diseases. This study demonstrates the potential of these compounds to selectively inhibit carbonic anhydrase II, suggesting applications in treating conditions related to dysregulated enzyme activity (Manasa et al., 2020).

Antimicrobial and Antimalarial Activity

Research on new sulfonamide and amide derivatives containing piperazine ring and imidazo[1,2-b]pyridazine moiety has shown promising antimicrobial activity against various bacterial strains and potential antimalarial activity. These findings support the exploration of such compounds for developing new antimicrobial and antimalarial agents (Bhatt et al., 2016).

Insecticidal Activity

A novel series of bioactive sulfonamide thiazole derivatives demonstrated potent insecticidal effects against the cotton leafworm, Spodoptera littoralis. These compounds, incorporating sulfonamide-bearing thiazole moiety, showcased significant toxic effects, indicating their potential as effective insecticidal agents (Soliman et al., 2020).

Anti-Breast Cancer Activity

Some novel 1,2-dihydropyridine, thiophene, and thiazole derivatives, including those with a sulfone moiety, have shown significant in-vitro anticancer activity against the human breast cancer cell line (MCF7). This research highlights the potential of such chemical structures in developing new therapeutic agents for breast cancer (Al-Said et al., 2011).